Cas no 116692-82-1 (2-methyl-N-(1-phenylethyl)cyclohexan-1-amine)

• Product Name: 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine
• CAS No: 116692-82-1
• MF: C₁₅H₂₃N
• MW: 217.34982419014
• CID: 5734254
• PubChem ID: 12714215
• Update Time: 2025-05-19

2-methyl-N-(1-phenylethyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• starbld0048177
• 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine
• F1967-9623
• AKOS017267295
• 116692-82-1
• AKOS000222743
• alpha-Methyl-N-(2-methylcyclohexyl)benzenemethanamine
• DTXSID701234906

• Inchi： 1S/C15H23N/c1-12-8-6-7-11-15(12)16-13(2)14-9-4-3-5-10-14/h3-5,9-10,12-13,15-16H,6-8,11H2,1-2H3
• InChI Key： UBIBYOPVQZPBPZ-UHFFFAOYSA-N
• SMILES： N(C(C)C1C=CC=CC=1)C1CCCCC1C

Computed Properties

• Exact Mass: 217.183049738g/mol
• Monoisotopic Mass: 217.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine

Comprehensive Overview of 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine (CAS No. 116692-82-1)

2-methyl-N-(1-phenylethyl)cyclohexan-1-amine (CAS No. 116692-82-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexyl and phenyl substituents, is often explored for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its stereochemistry and how it influences biological activity, making it a subject of ongoing studies in drug development.

The molecular structure of 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine features a cyclohexane ring substituted with a methyl group at the 2-position and an N-(1-phenylethyl)amine moiety at the 1-position. This configuration imparts distinct physicochemical properties, such as moderate lipophilicity and potential chiral activity, which are critical for its interactions in biological systems. The compound's CAS No. 116692-82-1 serves as a unique identifier in chemical databases, facilitating its study and application in various fields.

In recent years, the demand for novel chiral amines like 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine has surged due to their role as intermediates in asymmetric synthesis. This trend aligns with the growing focus on green chemistry and sustainable pharmaceutical production. Researchers are investigating eco-friendly catalytic methods to synthesize such compounds, addressing the need for reduced environmental impact in chemical manufacturing.

One of the key areas of interest for 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine is its potential application in the development of central nervous system (CNS) therapeutics. The compound's structural similarity to known pharmacophores has prompted studies into its receptor-binding properties. While not yet widely commercialized, its derivatives are being explored for their bioactivity, particularly in neurological disorders—a hot topic in contemporary medicinal chemistry.

The synthesis of 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine typically involves reductive amination strategies, with researchers optimizing routes to achieve high enantiomeric purity. Recent publications have highlighted innovative catalytic systems that improve yield and selectivity, reflecting the compound's importance in advanced synthetic methodologies. These developments are particularly relevant to pharmaceutical companies seeking efficient pathways to chiral building blocks.

From an analytical perspective, 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine presents interesting challenges in separation science due to its potential stereoisomers. Advanced chromatographic techniques, including chiral HPLC and supercritical fluid chromatography, are often employed to characterize and purify this compound. This aspect makes it a valuable case study for analytical chemists working on method development for amine separations.

In material science applications, the aromatic and aliphatic components of 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine offer intriguing possibilities for designing novel polymers with specific thermal and mechanical properties. Some research has explored its incorporation into specialty coatings where controlled release or specific surface interactions are desired. These applications align with current industry demands for high-performance materials in electronics and advanced manufacturing.

The safety profile of 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine (CAS No. 116692-82-1) continues to be evaluated through standard toxicological studies. While comprehensive data may be limited due to its specialized nature, researchers emphasize proper handling procedures typical for secondary amines, including adequate ventilation and personal protective equipment. These precautions reflect the broader chemical industry's commitment to workplace safety and regulatory compliance.

Looking forward, the scientific community anticipates expanded applications for 2-methyl-N-(1-phenylethyl)cyclohexan-1-amine as synthetic methodologies advance and its biological activities become better understood. Its structural versatility makes it a promising candidate for further exploration in multiple chemistry subdisciplines, from medicinal chemistry to materials engineering. Researchers continue to investigate its properties through computational modeling and experimental studies, contributing to the growing body of knowledge about this interesting compound.